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Compound of Interest

2-Methyl-5-nitrobenzenesulfonyl
Compound Name:
chloride

Cat. No. B137877

For immediate reference, this document outlines the essential safety protocols and step-by-
step procedures for the proper disposal of 2-Methyl-5-nitrobenzenesulfonyl chloride.
Adherence to these guidelines is critical to ensure personnel safety and environmental
compliance.

2-Methyl-5-nitrobenzenesulfonyl chloride is a corrosive and water-reactive solid, demanding
careful handling and specific disposal protocols.[1][2][3][4] This guide provides detailed
methodologies for the neutralization of residual amounts and the proper packaging of bulk
guantities for disposal as hazardous waste. All procedures should be conducted by trained
personnel within a chemical fume hood while wearing appropriate personal protective
equipment (PPE).[5][6]

Essential Safety and Disposal Information

A summary of key quantitative data for 2-Methyl-5-nitrobenzenesulfonyl chloride is provided
in the table below for easy reference.
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Property Value Source
Chemical Formula C7HeCINO4S [1107]
Molecular Weight 235.64 g/mol [11121[7]
CAS Number 121-02-8 [11121[7]
Hazard Class 8 (Corrosive) [2][4]
Signal Word Danger [1][2][8]

H314: Causes severe skin
Hazard Statements [1][2][8]
burns and eye damage

8A (Combustible corrosive
Storage Class Code ) [11[2]
hazardous materials)

Flash Point >110°C (>230°F) [1][2]

Melting Point 41-45 °C [1112]

Experimental Protocols for Disposal

The disposal strategy for 2-Methyl-5-nitrobenzenesulfonyl chloride is contingent on the
quantity of the waste. Small, residual amounts, such as those from rinsing glassware, can be
neutralized. In contrast, bulk quantities must be treated as hazardous waste and disposed of
through a certified waste management provider.

Neutralization of Residual Quantities

This procedure is exclusively for small, residual amounts of 2-Methyl-5-nitrobenzenesulfonyl
chloride.

Methodology:

e Preparation: In a chemical fume hood, prepare a large beaker containing a 5-10% solution of
sodium bicarbonate or a dilute solution of sodium hydroxide.[5] To manage the exothermic
nature of the reaction, place this beaker in an ice bath.[5]
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e Slow Addition: With continuous and vigorous stirring, slowly and carefully add the residual
solution containing 2-Methyl-5-nitrobenzenesulfonyl chloride to the basic solution.[5][9]
Caution: The reaction is exothermic and will release corrosive fumes.[5] Never add the base
to the sulfonyl chloride.[5]

o Monitoring: After the addition is complete, continue to stir the mixture for at least 30-60
minutes to ensure the reaction is complete.[9]

e pH Verification: Allow the solution to return to room temperature and verify that the pH is
neutral or slightly basic (pH 7-9).[9] If the solution is still acidic, add more base.

» Final Disposal: Once neutralized, the aqueous solution should be transferred to a designated
"Aqueous Hazardous Waste" container for collection by your institution's environmental
health and safety (EHS) office.[9]

Disposal of Bulk Quantities and Contaminated Materials

Bulk quantities of 2-Methyl-5-nitrobenzenesulfonyl chloride and any materials used to clean
up spills must be disposed of as hazardous waste.[5][9]

Methodology:

o Waste Segregation: Collect 2-Methyl-5-nitrobenzenesulfonyl chloride waste in a
designated "Halogenated Organic Waste" container.[9] Do not mix it with non-halogenated
waste.[9]

o Container and Labeling: Ensure the waste is stored in a compatible, tightly sealed, and
clearly labeled hazardous waste container.[9] The label must include the full chemical name,
"2-Methyl-5-nitrobenzenesulfonyl chloride,” and all associated hazard warnings (e.g.,
Corrosive, Water-Reactive).[9]

o Storage: Store the sealed container in a designated hazardous waste accumulation area,
away from incompatible materials such as water, strong bases, and oxidizing agents.[4]

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's EHS office or a certified hazardous waste disposal company.[3][10]
[11]
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Spill Management

In the event of a spill, immediate and appropriate action is critical.
o Evacuate: Clear the immediate area of all non-essential personnel.[9]
e Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[5][9]

» Containment: Absorb the spill with a non-combustible, inert material such as sand, earth, or
vermiculite.[5] Do not use combustible materials like sawdust.[5]

o Collection: Carefully collect the absorbed material and place it into a designated hazardous
waste container.[9][12]

» Decontamination: Thoroughly clean the spill area.

e Reporting: Report the spill to your laboratory supervisor and institutional EHS office.[9]

Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of 2-Methyl-5-nitrobenzenesulfonyl chloride.
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Caption: Logical workflow for the proper disposal of 2-Methyl-5-nitrobenzenesulfonyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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